Cas no 1227563-88-3 (3-Pyridinemethanol, 2-chloro-6-fluoro-)

• Product Name: 3-Pyridinemethanol, 2-chloro-6-fluoro-
• CAS No: 1227563-88-3
• MF: C₆H₅ClFNO
• MW: 161.561403989792
• CID: 4689070
• Update Time: 2025-05-21

3-Pyridinemethanol, 2-chloro-6-fluoro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanol, 2-chloro-6-fluoro-
• 2-Chloro-6-fluoropyridine-3-methanol

• Inchi： 1S/C6H5ClFNO/c7-6-4(3-10)1-2-5(8)9-6/h1-2,10H,3H2
• InChI Key： OBABNIUNQVFQER-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(N=1)F)CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Topological Polar Surface Area: 33.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-Pyridinemethanol, 2-chloro-6-fluoro-

Comprehensive Overview of 3-Pyridinemethanol, 2-chloro-6-fluoro- (CAS No. 1227563-88-3)

In the realm of organic chemistry and pharmaceutical intermediates, 3-Pyridinemethanol, 2-chloro-6-fluoro- (CAS No. 1227563-88-3) stands out as a versatile compound with significant applications. This heterocyclic derivative, characterized by its pyridine backbone substituted with chloro and fluoro groups, has garnered attention for its role in drug discovery and material science. Researchers and industry professionals frequently search for terms like "2-chloro-6-fluoro-3-pyridinemethanol synthesis" or "CAS 1227563-88-3 applications", reflecting its growing relevance in modern chemistry.

The structural uniqueness of 3-Pyridinemethanol, 2-chloro-6-fluoro- lies in its electron-withdrawing substituents, which enhance its reactivity in cross-coupling reactions. This property makes it a valuable building block for constructing complex molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals.

From a spectroscopic perspective, 3-Pyridinemethanol, 2-chloro-6-fluoro- exhibits distinct NMR and mass spectrometry profiles, aiding in its identification and purity assessment. Analytical chemists often explore "CAS 1227563-88-3 characterization methods" to ensure accurate quality control in industrial settings. The compound's stability under various conditions further enhances its utility in high-throughput screening and catalysis research.

In the context of drug design, this compound serves as a precursor for bioactive molecules targeting neurological and metabolic disorders. Its fluorinated moiety is particularly valuable in medicinal chemistry, as fluorine atoms often improve drug bioavailability and target binding affinity. Pharmaceutical companies increasingly search for "2-chloro-6-fluoro-3-pyridinemethanol derivatives" to expand their compound libraries for high-content screening.

The commercial demand for 3-Pyridinemethanol, 2-chloro-6-fluoro- is reflected in the rising number of suppliers listing it under "fine chemicals" or "research reagents". Quality parameters such as HPLC purity and residual solvent levels are critical considerations for buyers, as evidenced by frequent searches for "CAS 1227563-88-3 specification sheets". Proper storage conditions (typically cool and dry environments) and handling protocols are equally important to maintain its chemical integrity.

Emerging applications in material science have expanded the compound's utility beyond traditional chemistry. Its incorporation into coordination polymers and metal-organic frameworks (MOFs) demonstrates potential in gas storage and molecular separation technologies. This interdisciplinary relevance has led to increased academic interest, with search queries like "2-chloro-6-fluoro-3-pyridinemethanol crystal structure" becoming more common in scientific literature databases.

From a regulatory standpoint, 3-Pyridinemethanol, 2-chloro-6-fluoro- requires proper safety data sheets (SDS) for laboratory use, though it doesn't fall under restricted categories. Researchers often look up "CAS 1227563-88-3 safety guidelines" to ensure compliance with workplace safety standards. The compound's ecological impact and biodegradability profiles are also becoming important considerations in line with REACH regulations and other environmental policies.

The future outlook for 3-Pyridinemethanol, 2-chloro-6-fluoro- appears promising, particularly in precision medicine and smart materials development. Its structural flexibility allows for diverse chemical modifications, making it a valuable asset in combinatorial chemistry. As synthetic methodologies advance, particularly in flow chemistry and microwave-assisted synthesis, the production efficiency of this compound is expected to improve significantly.

For researchers investigating structure-activity relationships, the 2-chloro-6-fluoro substitution pattern offers valuable insights into electronic effects and steric interactions in molecular systems. This has led to increased publication activity around "pyridine methanol derivatives biological activity", with many studies highlighting the compound's potential as a pharmacophore in various therapeutic areas.

In summary, 3-Pyridinemethanol, 2-chloro-6-fluoro- (CAS No. 1227563-88-3) represents a multifaceted chemical entity with expanding applications across scientific disciplines. Its combination of structural features, synthetic versatility, and functional potential ensures its continued importance in both academic research and industrial innovation. As technology progresses, this compound will likely find new roles in addressing contemporary challenges in healthcare, energy storage, and environmental science.